Cas no 1219902-34-7 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• CAS No: 1219902-34-7
• MF: C₁₉H₁₆N₆O₃
• MW: 376.36874294281
• CID: 5962342
• PubChem ID: 49676378
• Update Time: 2025-07-16

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• F5791-0834
• AKOS024518885
• 1219902-34-7
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-2-phenyltriazole-4-carboxamide
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-phenyl-2H-1,2,3-triazole-4-carboxamide
• VU0520774-1
• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H16N6O3/c26-18-9-8-15(17-7-4-12-28-17)22-24(18)11-10-20-19(27)16-13-21-25(23-16)14-5-2-1-3-6-14/h1-9,12-13H,10-11H2,(H,20,27)
• InChI Key： QTWLDKPMSOIOEB-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(N(CCNC(C2C=NN(C3C=CC=CC=3)N=2)=O)N=1)=O

Computed Properties

• Exact Mass: 376.12838839g/mol
• Monoisotopic Mass: 376.12838839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide

Comprehensive Analysis of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1219902-34-7)

The compound N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide, identified by its CAS No. 1219902-34-7, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a furan ring, a pyridazine core, and a triazole moiety, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly focusing on such hybrid molecules due to their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, the demand for novel heterocyclic compounds like N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide has surged, driven by the need for innovative therapeutics. The furan and triazole segments are particularly noteworthy, as they are frequently explored in the context of drug-likeness and bioavailability optimization. These structural features align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic profiles.

The pyridazine core in CAS No. 1219902-34-7 is another critical component, often associated with enzyme inhibition and receptor modulation. This moiety has been investigated in the design of kinase inhibitors, a hot topic in oncology and autoimmune disease research. Given the rising prevalence of personalized medicine, compounds like this are being scrutinized for their potential to target specific pathways with minimal off-target effects.

From a synthetic chemistry perspective, the preparation of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide involves multi-step reactions, often employing click chemistry for the triazole formation. This approach is favored for its efficiency and high yield, aligning with the principles of green chemistry—a growing concern among environmentally conscious researchers. The compound’s solubility and stability under physiological conditions are also key areas of study, as these factors directly impact its applicability in in vivo models.

In the context of computational drug design, CAS No. 1219902-34-7 has been subjected to molecular docking and QSAR (Quantitative Structure-Activity Relationship) analyses. These studies aim to predict its binding affinity for various biological targets, such as G-protein-coupled receptors (GPCRs) or ion channels. Such insights are invaluable for accelerating the hit-to-lead process in drug discovery pipelines.

The growing interest in N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide is also reflected in patent literature, where derivatives of this scaffold are claimed for various therapeutic applications. This underscores its commercial viability and the competitive landscape of intellectual property in pharmaceutical innovation. Researchers and industry professionals frequently search for structure-activity relationships (SAR) and synthetic protocols related to this compound, highlighting its relevance in both academic and industrial settings.

In summary, N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-phenyl-2H-1,2,3-triazole-4-carboxamide (CAS No. 1219902-34-7) exemplifies the convergence of medicinal chemistry, computational biology, and synthetic methodology. Its multifaceted structure and potential applications make it a compelling candidate for further investigation, particularly in the era of precision medicine and targeted therapy. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.